Cas no 49852-81-5 (prostaglandin D2 methyl ester)

• Product Name: prostaglandin D2 methyl ester
• CAS No: 49852-81-5
• MF: C₂₁H₃₄O₅
• MW: 366.49166727066
• CID: 932874
• PubChem ID: 6437829
• Update Time: 2025-04-19

prostaglandin D2 methyl ester Chemical and Physical Properties

Names and Identifiers

• prostaglandin D2 methyl ester
• HMS3650C06
• SR-01000946264-1
• SCHEMBL23352956
• HY-114623
• methyl (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoate
• CHEBI:183007
• Prosta-5,13-dien-1-oic acid, 9,15-dihydroxy-11-oxo-, methyl ester, (5Z,9alpha,13E,15S)-
• AKOS040755330
• SR-01000946264
• Pgd2 Me
• Pgd2 methyl ester
• 49852-81-5
• CS-0063598

• Inchi： 1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1
• InChI Key： WNBMQMMGBBWUOZ-BYNKDMOPSA-N
• SMILES： O[C@H]1CC([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 366.240624
• Monoisotopic Mass: 366.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.103
• Boiling Point: 510°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.539
• PSA: 83.83000
• LogP: 3.33950